Cas no 13988-39-1 ((chloromethyl)cyclopentane)

• Product Name: (chloromethyl)cyclopentane
• CAS No: 13988-39-1
• MF: C₆H₁₁Cl
• MW: 118.604541063309
• CID: 1005797
• PubChem ID: 12815409
• Update Time: 2025-07-17

(chloromethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (chloromethyl)cyclopentane
• chloromethylcyclopentane
• Chlormethyl-cyclopentan
• cyclopentylcarbinyl chloride
• cyclopentylmethylchloride
• OTAVA-BB 1366561
• Cyclopentane, (chloroMethyl)-
• J-501797
• cyclopentylmethyl chloride
• DTXSID40510577
• NQIIILQXTJXSCA-UHFFFAOYSA-N
• DB-082495
• AKOS009359930
• 13988-39-1
• SCHEMBL247995
• EN300-54059
• G28563

• MDL： MFCD11646276
• Inchi： 1S/C6H11Cl/c7-5-6-3-1-2-4-6/h6H,1-5H2
• InChI Key： NQIIILQXTJXSCA-UHFFFAOYSA-N
• SMILES： ClCC1CCCC1

Computed Properties

• Exact Mass: 118.05500
• Monoisotopic Mass: 118.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.41540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on (chloromethyl)cyclopentane

Recent Advances in the Application of (Chloromethyl)cyclopentane (CAS: 13988-39-1) in Chemical Biology and Pharmaceutical Research

The compound (chloromethyl)cyclopentane (CAS: 13988-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications. Recent studies have highlighted its role in the development of novel drug candidates and its utility in modifying biomolecules for enhanced pharmacological properties.

One of the most notable advancements involves the use of (chloromethyl)cyclopentane in the synthesis of cyclopentane-based scaffolds, which are increasingly recognized for their conformational rigidity and bioisosteric potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of constrained peptidomimetics, which mimic the secondary structures of peptides while exhibiting improved metabolic stability. The study reported a 40% increase in bioavailability for lead compounds synthesized using this intermediate, underscoring its value in drug design.

In addition to its synthetic applications, (chloromethyl)cyclopentane has been investigated for its role in targeted drug delivery systems. A recent preprint from Bioorganic & Medicinal Chemistry Letters detailed its incorporation into lipid nanoparticles (LNPs) for mRNA delivery. The chloromethyl group facilitated covalent conjugation with ionizable lipids, resulting in LNPs with enhanced endosomal escape efficiency. This innovation holds promise for improving the efficacy of mRNA-based therapeutics, particularly in oncology and infectious disease applications.

Further research has explored the compound's utility in chemical biology tools. A 2024 Nature Chemical Biology publication described its use in photoaffinity labeling probes, where the cyclopentane ring's steric properties enabled selective protein labeling in live cells. The study identified novel protein targets involved in inflammatory pathways, suggesting potential applications in immunomodulatory drug discovery. These findings align with broader industry trends toward leveraging small, reactive intermediates for probing biological systems.

From a safety and scalability perspective, recent process chemistry studies have addressed challenges associated with (chloromethyl)cyclopentane's handling. A collaborative effort between academic and industrial researchers published in Organic Process Research & Development (2023) developed a continuous-flow synthesis protocol that reduced hazardous intermediate accumulation by 75% while maintaining >90% yield. This advancement is particularly relevant for Good Manufacturing Practice (GMP)-compliant production of derivative compounds.

Looking forward, the unique chemical properties of (chloromethyl)cyclopentane position it as a critical building block in emerging therapeutic modalities. Its applications span from traditional small-molecule drugs to cutting-edge biologics engineering, reflecting the compound's adaptability to diverse pharmaceutical challenges. Future research directions likely include its incorporation into DNA-encoded libraries and covalent inhibitor platforms, areas where its reactivity profile offers distinct advantages. The continued exploration of this intermediate underscores the importance of structurally diverse chemical space in addressing unmet medical needs.